p-Chlorophenylmethylenemalonic Acid

• Molecular Formula: C10H7ClO4
• Molecular Weight: 226.61 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methylidene]propanedioic acid
• InChI: InChI=1S/C10H7ClO4/c11-7-3-1-6(2-4-7)5-8(9(12)13)10(14)15/h1-5H,(H,12,13)(H,14,15)
• InChI Key: KUCUZPCLQRYXRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C(=O)O)C(=O)O)Cl

Description

P-Chlorophenylmethylenemalonic Acid is a useful research compound. Its molecular formula is C10H7ClO4 and its molecular weight is 226.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen, malonic acid (powdered, 20 g., 0.192 mole) was mixed with acetyl chloride (15 g., 0.192 mole) and heated to 65° C. in an oil bath. p-Chlorobenzaldehyde (21.6 g., 0.153 mole) was added and the mixture further heated to 80° C. A yellow, slowly refluxing solution resulted, followed by copious precipitation of solids. The mixture was cooled and product recovered by filtration, resuspended in water, stirred for 5 minutes and refiltered to yield title product [21.1 g.; 61% of theory; m.p. 215° C. (dec.)].